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Abstract
Curromycin B is a polyketide-derived natural product belonging to the oxazolomycin family of

antibiotics. First isolated from a genetically modified strain of Streptomyces hygroscopicus, it

exhibits notable antibacterial and cytotoxic activities. Structurally, it is characterized by a

complex architecture featuring a spiro-β-lactone-γ-lactam core, a polyene chain, and a

substituted oxazole moiety. This technical guide provides a comprehensive overview of the

chemical structure, stereochemistry, and known biological activities of Curromycin B, with a

focus on quantitative data and detailed experimental methodologies.

Chemical Structure and Properties
Curromycin B is an analog of the more widely studied Curromycin A. The primary structural

difference lies at the C-29 position, where the methoxymethyl (-CH2OCH3) group of

Curromycin A is replaced by a methyl (-CH3) group in Curromycin B.[1] This seemingly minor

modification has a discernible effect on the molecule's spectroscopic properties.

The molecular formula of Curromycin B is C37H53N3O9, corresponding to a molecular weight

of 683.8 g/mol .[1] Its structure was elucidated primarily through detailed Nuclear Magnetic

Resonance (NMR) and Fast Atom Bombardment (FAB) mass spectrometry analyses.[1]
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Physicochemical Properties
Property Value Reference

Molecular Formula C37H53N3O9 [1]

Molecular Weight 683.8 g/mol [1]

Appearance Yellowish amorphous powder [1]

Melting Point 106-109 °C [1]

Specific Rotation [α]D +35.0° (c=0.1, MeOH) [1]

IR (νmax, cm-1) 3350, 1825, 1690, 1640 [1]

UV (λmax, nm (ε))
228 (19,000), 267 (sh, 15,600),

275 (19,000), 285 (sh, 14,400)
[1]

CAS Number 97412-77-6

Spectroscopic Data
The structural elucidation of Curromycin B heavily relied on the comparison of its 13C NMR

spectrum with that of Curromycin A. The key differences are observed at and around the C-29

position.

Table 1: Comparison of 13C NMR Chemical Shifts (δ in ppm) of Curromycin B and

Curromycin A in CDCl3.[1]
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Carbon No. Curromycin B Curromycin A

1 171.5 171.5

2 84.1 86.2

3 173.2 173.5

4 55.4 55.4

5 88.8 88.8

6 40.8 40.8

7 31.9 31.9

8 170.0 170.0

9 31.9 31.9

10 25.1 25.1

11 25.1 25.1

12 129.3 129.5

13 130.8 130.0

14 131.3 131.5

15 41.1 41.1

16 133.9 134.2

17 131.3 131.5

18 130.8 130.0

19 129.3 129.5

20 125.0 125.0

21 142.1 142.1

22 158.5 158.5

23 12.0 12.0
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24 28.5 28.5

25 68.8 68.8

26 35.5 35.5

27 84.1 86.2

28 31.9 31.9

29 74.2 79.2

30 17.7 70.7

31 - 59.5

32 17.7 17.7

33 21.8 21.6

34 26.0 26.0

35 17.1 17.1

36 57.2 56.8

37 10.4 10.2

38 26.8 26.5

Note: Some assignments may be interchangeable.

The 1H NMR spectrum of Curromycin B also shows a distinct difference in the signal

corresponding to the proton at C-29. In Curromycin A, this proton appears as a triplet at δH

4.75. In Curromycin B, this signal is a quartet at δH 4.86, coupled to a new methyl group

proton signal at δH 1.80.[1]

Stereochemistry
The absolute stereochemistry of Curromycin A, and by extension Curromycin B, has been a

subject of investigation. While the initial reports did not fully define the stereochemistry,

subsequent synthetic efforts on related oxazolomycin family members have provided significant

insights. The stereochemistry of the spiro-β-lactone-γ-lactam core is a critical feature of this
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class of compounds. Through extensive NMR studies (NOESY) on 16-methyloxazolomycin,

which shares the C-16 methyl substitution with Curromycin B, the configuration at C-16 was

determined to be (S). The stereochemistry of the rest of the chiral centers in the core is

believed to be identical to that of oxazolomycin A, which has been confirmed through total

synthesis.

Based on the analysis of related compounds, the proposed absolute stereochemistry of the

core of Curromycin B is as follows: (2R, 5S, 6S, 7R, 16S). However, it is important to note that

a definitive total synthesis of Curromycin B confirming all stereocenters has not been reported

in the literature.

Experimental Protocols
Isolation and Purification of Curromycin B
The following is a generalized protocol based on the reported isolation of Curromycin B from a

mutant strain of Streptomyces hygroscopicus.

Workflow for Curromycin B Isolation
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Fermentation

Extraction

Purification

Fermentation of Streptomyces hygroscopicus mutant

Centrifugation of culture broth

Mycelial Cake Supernatant

Extraction of mycelia with acetone

Concentration of acetone extract

Extraction with ethyl acetate

Concentration of EtOAc extract

Silica Gel Chromatography
(CHCl3-MeOH gradient)

Preparative HPLC
(Reverse Phase)

Pure Curromycin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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